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Compound of Interest

Compound Name: 3-Chloro-4-fluorophenyl acetate

CAS No.: 199586-28-2

Cat. No.: B183525

Get Quote

Executive Safety Directive
Do not treat 3-Chloro-4-fluorophenyl acetate as a generic organic intermediate.

While often classified merely as an irritant (H315/H319), this compound presents a latent

chemical hazard: the ester bond is susceptible to hydrolysis—particularly under basic

conditions or metabolic activity—releasing 3-Chloro-4-fluorophenol. Halogenated phenols are

significantly more toxic, corrosive, and persistent than their parent esters.

Your safety protocol must therefore defend not just against the ester, but against its potential

degradation products. This guide moves beyond the standard Safety Data Sheet (SDS) to

provide a "Defense-in-Depth" strategy for researchers.
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Parameter Classification Critical Mechanism

Primary Hazards
Skin Irrit. 2 (H315) Eye Irrit.[1]

2A (H319) STOT SE 3 (H335)

The halogenated aromatic ring

increases lipophilicity,

facilitating skin absorption

relative to non-halogenated

analogues.

Latent Hazard Hydrolysis Risk

Contact with moisture or bases

releases 3-Chloro-4-

fluorophenol. Phenols can

cause rapid protein

denaturation and chemical

burns that may not be

immediately painful due to

nerve damage.

Physical State Liquid / Low-melting Solid

High viscosity liquids often

cling to gloves; low-melting

solids can sublime. Vapor

pressure is low, but aerosols

are a high risk during transfer.

PPE Matrix: The Barrier System
Standard latex gloves are insufficient for halogenated aromatics. You must utilize a material

that resists swelling from the organic acetate moiety.

Tier 1: Standard Handling (Closed vessels, <10g)
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Protection Zone Equipment Specification Scientific Rationale

Hand Protection
Double Nitrile Gloves(Outer: 5

mil, Inner: 4 mil)

Permeation Logic: Acetates

degrade nitrile slowly. The

outer glove acts as a sacrificial

layer against splashes; the

inner glove prevents contact

during doffing. Change

Frequency: Every 30 minutes

or immediately upon splash.

Eye Protection
Chemical Splash

Goggles(ANSI Z87.1+)

Safety glasses with side

shields are inadequate

because liquid acetates can

"creep" or splash

unpredictably. Goggles seal

the orbital area against vapors.

Respiratory
Fume Hood(Face velocity: 80–

100 fpm)

Prevents inhalation of

aerosols. If hood work is

impossible, a half-face

respirator with Organic Vapor

(OV) cartridges is mandatory.

Body
Lab Coat (Cotton/Poly blend) +

Chemical Apron

Standard coats absorb liquids.

A chemically resistant apron

(Tyvek or rubber) prevents

saturation of clothing in the

event of a spill.

Tier 2: High Risk (Heating, >10g, or Basic Conditions)
Hand Protection: Upgrade to Silver Shield / 4H (Laminate) gloves under outer nitrile gloves.

Laminates provide >480 min breakthrough time for halogenated aromatics.

Face Protection: Add a Face Shield over goggles to protect the neck and skin from corrosive

hydrolysis products.
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Operational Protocol: The "Three-Zone" Workflow
This protocol uses a self-validating "Check-and-Act" system to minimize error.

Zone 1: Preparation & Weighing
Context: Highest risk of particulate/aerosol generation.

Protocol:

Static Control: Use an anti-static gun or bar if the substance is solid; halogenated powders

are prone to static cling.

The "Dry Run": Place a tared flask in the balance before opening the chemical container.

Transfer: Use a disposable spatula or glass pipette. Do not use metal needles if the

material is potentially acidic (hydrolysis check).

Decon: Wipe the exterior of the stock bottle with a dry tissue, then a solvent-dampened

tissue, inside the hood before returning to storage.

Zone 2: Reaction & Manipulation
Context: Risk of thermal runaway or pressurization.

Protocol:

Venting: Ensure reaction vessels are vented to a scrubber or inert gas line. Do not heat in

a closed system.[2]

Sash Height: Keep the fume hood sash at the lowest operational setting (below chin level).

Glove Check: Inspect gloves for "rippling" (a sign of acetate absorption) every 15 minutes.

Zone 3: Quenching & Waste
Context: Highest risk of phenol generation.

Protocol:
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pH Check: Before disposal, check the pH of the aqueous layer. If basic, assume free

chlorofluorophenol is present.

Segregation: Do NOT mix with general organic waste if the waste stream is incinerated at

low temp. Halogenated waste requires high-temperature incineration to prevent dioxin

formation.

Labeling: Label waste clearly as "Halogenated Organic - Potential Phenolic Contaminant."

Visualization: Safety Workflow Diagram
The following diagram outlines the decision logic for handling 3-Chloro-4-fluorophenyl
acetate, integrating the "Double-Glove" indicator system.
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Start: Chemical Retrieval

Risk Assessment:
Check Scale & Conditions

Tier 1 PPE:
Double Nitrile + Goggles

(Standard Protocol)

<10g, Ambient

Tier 2 PPE:
Laminate Gloves + Face Shield

(High Risk Protocol)

>10g, Heating, or Base

Execution in Fume Hood
(Sash < 18 inches)

Glove Integrity Check:
Is outer glove rippled?

STOP: Doff & Replace Gloves

Yes (Degradation)

Disposal:
Segregate as Halogenated Waste

No (Intact)

Click to download full resolution via product page

Caption: Operational logic flow for selecting PPE tiers and validating glove integrity during

experimentation.

Emergency Response & Decontamination
In the event of exposure, speed is critical to prevent systemic absorption of the halogenated

moiety.
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Scenario Immediate Action Secondary Action

Skin Contact

Flush for 15 minutes. Do not

use ethanol/solvents

(increases absorption). Use

mild soap and water.

Apply PEG-300 or PEG-400 if

available (standard protocol for

phenol-like exposures) to

solubilize residues. Seek

medical attention.

Eye Contact

Irrigate immediately. Hold

eyelids open. Continue for 15

minutes minimum.

Consult an ophthalmologist.

Halogenated compounds can

cause corneal clouding.

Spill (>5mL)

Evacuate the immediate area.

Allow vapors to clear via the

fume hood.

Don Tier 2 PPE. Absorb with

vermiculite or sand.[3] Do not

use paper towels (combustible

surface area).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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